Cas no 741699-21-8 (2-(4-Bromo-2-chlorophenoxy)ethanol)

• Product Name: 2-(4-Bromo-2-chlorophenoxy)ethanol
• CAS No: 741699-21-8
• MF: C₈H₈BrClO₂
• MW: 251.504920959473
• MDL: MFCD12178659
• CID: 4166063
• PubChem ID: 23090761
• Update Time: 2025-11-04

2-(4-Bromo-2-chlorophenoxy)ethanol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-(4-bromo-2-chlorophenoxy)-
• 2-(4-Bromo-2-chlorophenoxy)ethan-1-ol
• 2-(4-Bromo-2-chlorophenoxy)ethanol
• Z71184687
• SCHEMBL3201532
• 741699-21-8
• WRBGEEIETIPMGQ-UHFFFAOYSA-N
• AKOS006034456
• 2-(4-Bromo-2-chloro-phenoxy)-ethanol
• A1-12859
• EN300-333686
• REB69921

• MDL： MFCD12178659
• Inchi： 1S/C8H8BrClO2/c9-6-1-2-8(7(10)5-6)12-4-3-11/h1-2,5,11H,3-4H2
• InChI Key： WRBGEEIETIPMGQ-UHFFFAOYSA-N
• SMILES： C(O)COC1=CC=C(Br)C=C1Cl

Computed Properties

• Exact Mass: 249.93962Da
• Monoisotopic Mass: 249.93962Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-Bromo-2-chlorophenoxy)ethanol

2-(4-Bromo-2-chlorophenoxy)ethanol (CAS No. 741699-21-8): A Comprehensive Overview of Properties and Applications

2-(4-Bromo-2-chlorophenoxy)ethanol (CAS No. 741699-21-8) is an organobromine compound with significant applications in pharmaceutical intermediates and specialty chemical synthesis. This halogenated phenoxyethanol derivative has gained attention in recent years due to its unique structural features and versatile reactivity. The compound's molecular formula is C₈H₈BrClO₂, with a molecular weight of 251.50 g/mol, making it particularly useful in controlled molecular transformations.

The growing interest in halogenated phenoxy compounds like 2-(4-Bromo-2-chlorophenoxy)ethanol stems from their role in developing novel bioactive molecules. Researchers are actively investigating this compound's potential in creating more efficient drug candidates, especially in antimicrobial and anti-inflammatory applications. The presence of both bromine and chlorine substituents on the aromatic ring enhances the compound's electronic properties, allowing for selective functionalization in synthetic pathways.

From a chemical perspective, 2-(4-Bromo-2-chlorophenoxy)ethanol exhibits several notable characteristics. The compound typically appears as a white to off-white crystalline solid at room temperature, with moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point ranges between 85-90°C, and it demonstrates good stability under standard storage conditions. These physical properties make it particularly suitable for laboratory-scale reactions and industrial applications requiring precise control over reaction conditions.

Recent advancements in green chemistry have brought new attention to compounds like 2-(4-Bromo-2-chlorophenoxy)ethanol. Scientists are exploring more sustainable synthetic routes for its production, focusing on atom economy and reduced environmental impact. The compound's structural features make it an interesting candidate for catalytic transformations, potentially reducing the need for harsh reagents in pharmaceutical synthesis. These developments align with current industry trends toward more eco-friendly chemical processes.

The primary application of 2-(4-Bromo-2-chlorophenoxy)ethanol lies in its role as a pharmaceutical intermediate. It serves as a key building block in the synthesis of various active pharmaceutical ingredients (APIs), particularly those targeting central nervous system disorders and metabolic diseases. The compound's ability to undergo selective ether cleavage and hydroxyl group transformations makes it valuable for creating complex molecular architectures found in modern therapeutics.

In material science, researchers are investigating 2-(4-Bromo-2-chlorophenoxy)ethanol derivatives for potential applications in advanced polymer systems. The halogen atoms present in the molecule can influence polymer properties such as flame retardancy and thermal stability. Recent studies suggest that incorporating this compound into polymer backbones or as side-chain modifiers could lead to materials with unique characteristics for specialized applications.

Analytical characterization of 2-(4-Bromo-2-chlorophenoxy)ethanol typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods confirm the compound's purity and structural integrity, which are crucial for its applications in sensitive chemical syntheses. The distinctive ¹H NMR pattern, featuring characteristic signals from the aromatic protons and ethylene glycol moiety, serves as a reliable fingerprint for quality control purposes.

The global market for specialty chemical intermediates like 2-(4-Bromo-2-chlorophenoxy)ethanol has shown steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. Manufacturers are focusing on improving production efficiency and purity standards to meet the stringent requirements of these industries. Current market analysis suggests particular growth potential in Asia-Pacific regions, where pharmaceutical production capabilities are rapidly expanding.

Safety considerations for handling 2-(4-Bromo-2-chlorophenoxy)ethanol follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and safety goggles is recommended when working with this material. Storage should be in cool, dry conditions away from strong oxidizers, and containers should be tightly sealed to prevent moisture absorption.

Future research directions for 2-(4-Bromo-2-chlorophenoxy)ethanol include exploring its potential in catalyzed cross-coupling reactions, which are fundamental to modern organic synthesis. The compound's halogen substituents make it suitable for palladium-catalyzed transformations, offering possibilities for creating more complex molecular structures. Additionally, investigations into its biological activity profile may uncover new therapeutic applications beyond its current use as a synthetic intermediate.

From a regulatory standpoint, 2-(4-Bromo-2-chlorophenoxy)ethanol is subject to standard chemical substance regulations in most jurisdictions. Manufacturers and users should consult local chemical inventories and regulatory lists to ensure compliance with applicable laws. Proper documentation including safety data sheets (SDS) should accompany all shipments of this material to provide handling and emergency response information.

The synthesis of 2-(4-Bromo-2-chlorophenoxy)ethanol typically involves the reaction of 4-bromo-2-chlorophenol with ethylene oxide or ethylene carbonate under controlled conditions. Process optimization continues to be an area of active research, with recent efforts focusing on improving yield and reducing byproduct formation. Alternative synthetic routes using greener reagents or catalytic systems may emerge as the field of sustainable chemistry advances.

In academic settings, 2-(4-Bromo-2-chlorophenoxy)ethanol serves as an excellent example for teaching important concepts in organic chemistry and medicinal chemistry. Its structure illustrates principles of aromatic substitution patterns, electronic effects of halogens, and the reactivity of alcohol functionalities. The compound's applications also demonstrate the connection between fundamental chemical research and practical pharmaceutical development.

Quality control protocols for 2-(4-Bromo-2-chlorophenoxy)ethanol emphasize the importance of purity assessment, typically requiring ≥98% purity for most applications. Analytical methods must account for potential impurities such as unreacted starting materials or isomeric byproducts. Standardized testing procedures help ensure batch-to-batch consistency, which is critical when the compound is used in multi-step synthetic sequences.

The environmental fate of 2-(4-Bromo-2-chlorophenoxy)ethanol has been studied to understand its biodegradation pathways and potential ecological impacts. While the compound shows moderate persistence in the environment, proper waste management practices should be followed to minimize any potential effects. Research into microbial degradation pathways may lead to improved methods for treating waste streams containing this and related compounds.

Looking ahead, the versatility of 2-(4-Bromo-2-chlorophenoxy)ethanol suggests it will remain an important tool in chemical synthesis for the foreseeable future. Its combination of reactive sites and stability under various conditions makes it valuable for both established industrial processes and emerging research applications. As synthetic methodologies continue to evolve, this compound will likely find new roles in the development of innovative chemical products and materials.